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Introduction
Rare earth elements (REEs) are a group of seventeen chemically similar metallic elements that

are critical components in a wide array of modern technologies.[1] Their carbonate forms, rare

earth carbonates, are of significant interest as they are often found in ore deposits and serve

as precursors for the synthesis of other rare earth compounds, such as oxides.[2][3] An

understanding of the fundamental properties of rare earth carbonates is crucial for the

development of efficient extraction, purification, and application processes in fields ranging

from materials science to medicine. For instance, lanthanum carbonate is utilized in medicine

as a phosphate binder for patients with chronic kidney disease.[4] This guide provides a

comprehensive overview of the core chemical and physical properties of rare earth carbonates,

detailed experimental protocols for their synthesis and characterization, and visual

representations of key processes.

Chemical and Physical Properties
General Formula and Nomenclature
Rare earth carbonates are ionic compounds consisting of rare earth cations (RE³⁺) and

carbonate anions (CO₃²⁻). The general chemical formula for normal rare earth carbonates is

RE₂(CO₃)₃.[5] These compounds are frequently hydrated, with the general formula being

represented as RE₂(CO₃)₃·nH₂O, where 'n' can vary.[5] In addition to normal carbonates, rare
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earth elements can also form hydroxycarbonates (RE(OH)CO₃) and oxycarbonates

(RE₂O₂(CO₃)).[6][7]

Molecular Weight
The molecular weight of rare earth carbonates varies depending on the specific rare earth

element and the degree of hydration. The table below lists the anhydrous molecular weights for

several common rare earth carbonates.

Rare Earth Carbonate Chemical Formula
Anhydrous Molecular
Weight ( g/mol )

Lanthanum Carbonate La₂(CO₃)₃ 457.84[8]

Cerium(III) Carbonate Ce₂(CO₃)₃ 460.26[9]

Neodymium Carbonate Nd₂(CO₃)₃ 468.51[10][11]

Yttrium Carbonate Y₂(CO₃)₃ 357.84

Solubility
Rare earth carbonates are generally characterized by their low solubility in water.[5] The

solubility product constant (Ksp) for these compounds is typically very small, on the order of

10⁻³⁰ to 10⁻³⁵.[6] However, their solubility can be significantly influenced by the pH and the

presence of other ions in the solution. For instance, the solubility of rare earth carbonates

increases in acidic solutions due to the reaction with acid to form the corresponding salt and

carbon dioxide.[5] Their solubility also increases in solutions containing alkali metal carbonates

or ammonium carbonate due to the formation of soluble double carbonate salts.[5]

Property Value

Solubility in Water Approximately 10⁻⁵ to 10⁻⁷ mol/L[5]

Solubility in Acid Soluble[11][12]

Solubility in Alkali Carbonate Solutions Significantly increased[5]

Crystal Structure
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The crystal structure of hydrated normal rare earth carbonates is influenced by the specific rare

earth element. The lighter rare earth carbonates, from lanthanum to neodymium, are typically

isostructural with lanthanite and crystallize in the orthorhombic system.[6] The heavier rare

earth carbonates, from samarium to thulium, as well as yttrium, are often isostructural with

tengerite.[6] Rare earth elements can also form hydroxycarbonates with orthorhombic,

hexagonal, or tetragonal structures depending on the reaction conditions.[6]

Thermal Properties
Thermal Decomposition
The thermal decomposition of rare earth carbonates is a multi-step process.[6] Generally, the

hydrated carbonates first undergo dehydration, followed by the loss of carbon dioxide to form

an intermediate oxycarbonate, and finally, the rare earth oxide.[6][13] The general sequence is

as follows:

Dehydration: RE₂(CO₃)₃·nH₂O → RE₂(CO₃)₃ + nH₂O

Decarbonation to Oxycarbonate: RE₂(CO₃)₃ → RE₂O₂(CO₃) + CO₂

Decarbonation to Oxide: RE₂O₂(CO₃) → RE₂O₃ + CO₂

The decomposition temperatures generally decrease with an increasing atomic number of the

rare earth element.[6]

Decomposition Stage Approximate Temperature Range (°C)

Formation of RE₂O(CO₃)₂ 320 - 350

Formation of RE₂O₂CO₃ 800 - 905

Note: These temperature ranges can vary depending on the specific rare earth element and

experimental conditions such as heating rate and atmosphere.[5]

Experimental Protocols
Synthesis of Rare Earth Carbonates by Precipitation
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A common and straightforward method for synthesizing rare earth carbonates is through

precipitation from an aqueous solution.[5]

Objective: To synthesize a rare earth carbonate (e.g., Lanthanum Carbonate) by precipitation.

Materials:

Soluble rare earth salt (e.g., Lanthanum Chloride, LaCl₃)

Precipitating agent (e.g., Ammonium Bicarbonate, NH₄HCO₃)

Deionized water

Beakers

Stir plate and stir bar

Filtration apparatus (e.g., Buchner funnel and filter paper)

Drying oven

Procedure:

Prepare an aqueous solution of the soluble rare earth salt.

Separately, prepare an aqueous solution of the precipitating agent.

While stirring, slowly add the precipitating agent solution to the rare earth salt solution. A

precipitate will form.[5] The reaction is: 2RE³⁺ + 3CO₃²⁻ + nH₂O → RE₂(CO₃)₃·nH₂O.[5]

Continue stirring for a set period (e.g., 1-2 hours) to allow for complete precipitation.

Age the precipitate by letting it stand, which can improve the crystallinity and filterability of

the product.[14]

Separate the precipitate from the solution by filtration.

Wash the precipitate with deionized water to remove any soluble impurities.
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Dry the precipitate in an oven at a moderate temperature (e.g., 80-100 °C) to remove water.

Solution Preparation

Precipitation Product Isolation

Prepare RE Salt Solution

Mix Solutions & Stir

Prepare Precipitant Solution

Age Precipitate Filter Precipitate Wash with DI Water Dry in Oven Rare Earth Carbonate Powder

Click to download full resolution via product page

Caption: Experimental workflow for the precipitation synthesis of rare earth carbonates.

Characterization by Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability and decomposition of rare earth carbonates.

Objective: To determine the thermal decomposition profile of a synthesized rare earth

carbonate.

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., alumina or platinum)

Inert gas supply (e.g., Nitrogen)

Procedure:

Calibrate the TGA instrument according to the manufacturer's instructions.

Accurately weigh a small amount of the rare earth carbonate sample (typically 5-10 mg) into

a TGA sample pan.
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Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) to provide a controlled atmosphere.

Program the TGA to heat the sample at a constant rate (e.g., 10 °C/min) over a specified

temperature range (e.g., from room temperature to 1000 °C).

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show mass loss steps corresponding to dehydration and

decarbonation events.

Prepare & Weigh Sample Load Sample into TGA Set TGA Parameters (Temp, Rate, Gas) Run TGA Experiment Acquire Mass vs. Temp Data Analyze TGA Curve for Decomposition Steps

Click to download full resolution via product page

Caption: Experimental workflow for Thermogravimetric Analysis (TGA) of rare earth
carbonates.

Characterization by X-ray Diffraction (XRD)
XRD is used to identify the crystal structure and phase purity of the synthesized rare earth

carbonates.

Objective: To determine the crystal structure of a synthesized rare earth carbonate.

Apparatus:

X-ray Diffractometer

Sample holder

Mortar and pestle (if sample needs grinding)

Procedure:

Ensure the sample is a fine, homogeneous powder. If necessary, gently grind the sample

using a mortar and pestle.
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Mount the powdered sample onto the sample holder, ensuring a flat, even surface.

Place the sample holder into the XRD instrument.

Set the instrument parameters, including the X-ray source (e.g., Cu Kα), voltage, current,

and the angular range (2θ) to be scanned (e.g., 10-80 degrees).

Initiate the XRD scan. The instrument will rotate the sample and detector to measure the

intensity of diffracted X-rays at different angles.

The output will be a diffractogram (a plot of intensity vs. 2θ).

Compare the peak positions and intensities in the experimental diffractogram to standard

diffraction patterns from databases (e.g., ICDD) to identify the crystalline phases present in

the sample.

Prepare Powder Sample Mount Sample on Holder Load into XRD Set XRD Parameters (2θ range, etc.) Run XRD Scan Acquire Diffractogram Analyze & Compare with Database

Click to download full resolution via product page

Caption: Experimental workflow for X-ray Diffraction (XRD) analysis.

Logical Relationships: Classification of Rare Earth
Carbonates
Rare earth carbonates can be classified based on their composition and structure. This

classification is important for understanding their formation conditions and properties.
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Normal Carbonates (RE₂(CO₃)₃·nH₂O) Hydroxycarbonates (RE(OH)CO₃) Oxycarbonates (RE₂O₂CO₃)

Rare Earth Carbonates

Hydrated Forms Basic Forms High-Temp Forms

Lanthanite-type (La-Nd)
Orthorhombic Tengerite-type (Sm-Lu, Y) Orthorhombic Hexagonal Tetragonal Product of Thermal Decomposition
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Caption: Classification of rare earth carbonates based on composition and structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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